Notes on Activity Tests and Constituents of two Supposed Medicinal Plants from South Africa, Englerophytum magalismontanum and Diospyros lycioides desf. subsp. sericea†
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A708239H
Abstract
Supposed pharmacological effects of extracts from the title plants could not be substantiated, triterpenes 3β,20-lupandiol (1a), uvaol (2a) and ursolic acid (2b) were isolated from Englerophytum and 19β-lupeol (1b) and 2b from Diospyros.
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